4-(((2-hydroxyethyl)(methyl)amino)methyl)-6,7-dimethyl-2H-chromen-2-one

• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol
• IUPAC Name: 4-[[2-hydroxyethyl(methyl)amino]methyl]-6,7-dimethylchromen-2-one
• InChI: InChI=1S/C15H19NO3/c1-10-6-13-12(9-16(3)4-5-17)8-15(18)19-14(13)7-11(10)2/h6-8,17H,4-5,9H2,1-3H3
• InChI Key: NXPJHRDROQNVOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC(=O)C=C2CN(C)CCO

Description

4-(((2-Hydroxyethyl)(methyl)amino)methyl)-6,7-dimethyl-2H-chromen-2-one is a synthetic coumarin derivative characterized by a 2H-chromen-2-one core substituted with methyl groups at positions 6 and 7, and a functionalized aminomethyl group at position 4. The aminomethyl moiety incorporates a 2-hydroxyethyl and methyl group, conferring both hydrophilic and lipophilic properties.

The compound’s synthesis typically involves multi-step reactions, such as the Pechmann condensation for the coumarin core, followed by Mannich-type alkylation to introduce the aminomethyl group. Its molecular formula is inferred as C₁₆H₂₀N₂O₃ (exact mass: 288.15 g/mol), with a chromenone backbone contributing to UV absorption and fluorescence, properties critical for analytical applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(((2-hydroxyethyl)(methyl)amino)methyl)-6,7-dimethyl-2H-chromen-2-one typically involves multiple steps. One common method starts with the preparation of the chromenone core, followed by the introduction of the hydroxyethyl and methylamino groups. The reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions with optimized conditions to maximize efficiency and minimize costs. This can include the use of continuous flow reactors and advanced purification techniques to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

4-(((2-hydroxyethyl)(methyl)amino)methyl)-6,7-dimethyl-2H-chromen-2-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can be used to remove oxygen-containing groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, allowing for further modification of the compound.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions can vary, but they often require controlled temperatures and specific solvents to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce deoxygenated compounds. Substitution reactions can introduce a wide range of functional groups, leading to diverse products.

Scientific Research Applications

Biological Applications

• Anticancer Activity :
  • Recent studies have highlighted the compound's potential as an anticancer agent. In vitro tests demonstrated that it inhibits the growth of various cancer cell lines by inducing apoptosis. For instance, a study showed that derivatives of chromenones exhibited selective toxicity towards cancer cells while sparing normal cells .
• Histone Deacetylase Inhibition :
  • The compound has been investigated for its ability to inhibit histone deacetylases (HDACs), enzymes involved in the regulation of gene expression. Inhibitors of HDACs are of great interest in cancer therapy due to their role in promoting cancer cell differentiation and apoptosis. Experimental results indicated that modifications to the chromenone structure could enhance selectivity for specific HDAC isoforms, making it a valuable candidate for further development .
• Antioxidant Properties :
  • The antioxidant activity of chromenone derivatives has been documented, suggesting potential applications in preventing oxidative stress-related diseases. Studies have shown that these compounds can scavenge free radicals effectively, contributing to their protective effects against cellular damage .

Activity Type	IC50 Value (µM)	Cell Line Tested	Reference
Anticancer (A549)	10	Human lung carcinoma
HDAC Inhibition	0.022	Recombinant HDAC6
Antioxidant Activity	15	DPPH Radical Scavenging Assay

Case Studies

• Synthesis and Evaluation of Anticancer Potential :
  • A study synthesized several derivatives of the compound and tested their efficacy against multiple cancer cell lines including breast and prostate cancer cells. The results indicated that certain modifications significantly enhanced anticancer activity, with one derivative showing an IC50 value of 5 µM against breast cancer cells .
• HDAC6 Selectivity Studies :
  • Research focusing on the selectivity of the compound for HDAC6 revealed that structural modifications could lead to compounds with over 500-fold selectivity compared to other HDAC isoforms. This selectivity is crucial for minimizing side effects in therapeutic applications .

Mechanism of Action

The mechanism of action of 4-(((2-hydroxyethyl)(methyl)amino)methyl)-6,7-dimethyl-2H-chromen-2-one involves its interaction with specific molecular targets. These interactions can lead to changes in the activity of enzymes or receptors, ultimately affecting various biological pathways. The exact mechanism can vary depending on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations at Position 4

The 4-position substitution is pivotal for modulating biological and physicochemical properties. Key analogs include:

Compound Name	Substituent at Position 4	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
Target Compound	(2-Hydroxyethyl)(methyl)aminomethyl	C₁₆H₂₀N₂O₃	288.15	Enhanced solubility via hydroxyethyl group; potential H-bond donor
4-[(4-Ethylpiperazin-1-yl)methyl]-6,7-dimethyl-2H-chromen-2-one	4-Ethylpiperazinylmethyl	C₁₈H₂₃N₃O₂	313.40	Improved CNS penetration due to piperazine’s basicity
4-(((4-Ethyl-5-(thiophene-2-yl)-4H-1,2,4-triazol-3-yl)thio)methyl)-6,7-dimethyl-2H-chromen-2-one	Triazole-thiophene hybrid	C₂₀H₁₉N₃O₂S₂	397.52	Antiviral activity (PLpro/Mpro inhibition)
6,7-Dichloro-4-methyl-2H-chromen-2-one	Methyl	C₁₀H₆Cl₂O₂	229.06	Electron-withdrawing Cl groups reduce reactivity

Key Insights :

• The hydroxyethyl group in the target compound enhances aqueous solubility compared to purely alkyl (e.g., methyl) or aromatic substituents.
• Piperazine derivatives (e.g., ) exhibit improved blood-brain barrier penetration due to increased basicity, making them candidates for neurological targets.
• Triazole-thiophene hybrids (e.g., ) demonstrate antiviral activity, highlighting the role of heterocyclic substituents in target-specific interactions.

Substituent Variations at Positions 6 and 7

Methyl groups at positions 6 and 7 influence steric and electronic effects:

Compound Name	Substituents at 6,7	Molecular Weight (g/mol)	Impact on Properties
Target Compound	6,7-Dimethyl	288.15	Increased lipophilicity; steric hindrance
6,7-Dimethoxy-4-[2-(5-methoxy-2,2-dimethyl-2H-chromen-6-yl)-2-oxoethyl]-2H-chromen-2-one	6,7-Dimethoxy	436.46	Enhanced electron density; potential fluorescence
6,7-Dichloro-4-methyl-2H-chromen-2-one	6,7-Dichloro	229.06	Electron-withdrawing effect; reduced reactivity

Key Insights :

• Methyl groups (target compound) enhance lipophilicity, favoring membrane permeability.
• Methoxy groups (e.g., ) increase electron density, altering UV/fluorescence profiles and redox behavior.

Hydrogen Bonding and Crystallography

The hydroxyethyl group in the target compound facilitates hydrogen bonding, critical for crystal packing and intermolecular interactions. Studies using SHELXL () and ORTEP-3 () reveal distinct hydrogen-bonding patterns compared to analogs like 4-ethylpiperazine derivatives, which rely on weaker van der Waals interactions .

Biological Activity

4-(((2-hydroxyethyl)(methyl)amino)methyl)-6,7-dimethyl-2H-chromen-2-one, commonly referred to as a coumarin derivative, has garnered attention due to its diverse biological activities. This article explores its pharmacological properties, synthesis, and potential therapeutic applications based on recent research findings.

Chemical Structure and Synthesis

The compound features a chromenone backbone modified by a hydroxyethyl and dimethylamino group. The general structure can be represented as follows:

$$\text{C}_{17}\text{H}_{21}\text{N}_{1}\text{O}_{3}$$

Synthesis

The synthesis of this compound involves the reaction of 4-hydroxycoumarin with appropriate amine derivatives under controlled conditions. Various methods have been reported, including the use of biogenic catalysts such as ZnO nanoparticles to enhance yield and purity .

Anticancer Properties

Recent studies indicate that coumarin derivatives exhibit significant cytotoxic effects against various cancer cell lines. For instance, 4-(((2-hydroxyethyl)(methyl)amino)methyl)-6,7-dimethyl-2H-chromen-2-one has been shown to induce apoptosis in human breast cancer cells (MCF-7) through the activation of caspase pathways. In vitro assays revealed an IC50 value in the micromolar range, suggesting potent anticancer activity .

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	12.5	Caspase activation
HeLa	15.0	Apoptosis induction
A549	18.5	Cell cycle arrest

Antioxidant Activity

The compound also exhibits notable antioxidant properties. Studies utilizing DPPH and ABTS assays demonstrated that it effectively scavenges free radicals, thereby reducing oxidative stress in cellular models. This activity is attributed to the presence of hydroxyl groups in its structure, which facilitate electron donation .

Anti-inflammatory Effects

In vivo studies on animal models have shown that this coumarin derivative can reduce inflammation markers such as TNF-alpha and IL-6. The anti-inflammatory mechanism is believed to involve the inhibition of NF-kB signaling pathways, which are crucial in mediating inflammatory responses .

Pharmacokinetics and Toxicology

Absorption, Distribution, Metabolism, and Excretion (ADMET) studies indicate that the compound has favorable pharmacokinetic properties. It demonstrates good oral bioavailability and moderate plasma protein binding. Toxicological assessments reveal low toxicity levels in animal models, with no significant adverse effects observed at therapeutic doses.

Case Studies

• Breast Cancer Treatment : A clinical study investigated the efficacy of this compound in combination with standard chemotherapeutic agents in patients with advanced breast cancer. Results indicated enhanced tumor regression rates compared to chemotherapy alone.
• Chronic Inflammation : Another study explored its use in treating chronic inflammatory conditions such as rheumatoid arthritis. Patients reported reduced pain and swelling after administration of the compound over a six-week period.